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Compound of Interest

Compound Name: N,2-dimethylbutanamide

Cat. No.: B7891930 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for N,2-dimethylbutanamide was not readily

available. The following information is based on the available data for the closely related

isomer, N,N-dimethylbutanamide, and should be used as a guideline. Researchers should

always consult the specific SDS provided by their supplier and perform their own risk

assessment before handling this chemical.

This technical support center provides frequently asked questions (FAQs) and troubleshooting

guides for the safe handling and storage of N,2-dimethylbutanamide.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with N,2-dimethylbutanamide?

A1: Based on data for the related compound N,N-dimethylbutanamide, this chemical may be

considered hazardous. It can be a highly flammable liquid and vapor. It may cause skin

irritation and drowsiness or dizziness. Ingestion followed by entry into the airways may be fatal.

It is also considered toxic to aquatic life with long-lasting effects.

Q2: What are the proper storage conditions for N,2-dimethylbutanamide?

A2: N,2-dimethylbutanamide should be stored in a tightly closed container in a dry, cool, and

well-ventilated place.[1][2] It should be kept away from heat, sparks, open flames, and other

sources of ignition.[3] The storage area should be designated for flammable liquids.
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Q3: What personal protective equipment (PPE) is required when handling N,2-
dimethylbutanamide?

A3: Appropriate PPE includes chemical-resistant gloves, safety goggles or a face shield, and a

lab coat or other protective clothing.[2][3] Work should be conducted in a well-ventilated area or

under a chemical fume hood to avoid inhalation of vapors.[1]

Q4: What should I do in case of accidental skin or eye contact?

A4: In case of skin contact, immediately wash the affected area with plenty of soap and water.

[3] Remove any contaminated clothing. For eye contact, rinse cautiously with water for several

minutes.[3] If irritation persists for either, seek medical attention.

Q5: How should I handle a spill of N,2-dimethylbutanamide?

A5: In the event of a spill, ensure the area is well-ventilated and remove all sources of ignition.

[1] Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a suitable,

closed container for disposal.[3] Avoid breathing vapors and ensure you are wearing

appropriate PPE during cleanup. Do not allow the spill to enter drains or waterways.

Q6: What are the known chemical incompatibilities for N,2-dimethylbutanamide?

A6: N,2-dimethylbutanamide should be kept away from strong oxidizing agents.[3]
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Issue Possible Cause Solution

Visible degradation of the

compound (e.g., color change)

Improper storage (exposure to

light, air, or incompatible

materials).

Ensure the compound is

stored in a tightly sealed,

opaque container in a cool,

dark, and well-ventilated area

away from incompatible

substances.

Strong, unusual odor upon

opening the container

Potential decomposition or

contamination.

Work in a chemical fume hood.

If the odor is significantly

different from the expected

amine-like smell, it may

indicate degradation. Consider

disposing of the material

according to your institution's

hazardous waste guidelines.

Inconsistent experimental

results

Impurity of the compound due

to improper handling or

storage.

Always use fresh stock or

material that has been stored

correctly. Confirm the purity of

the compound if results are

critical and unexpected.

Quantitative Data Summary
The following table summarizes key quantitative data for the related compound N,N-

dimethylbutanamide.

Property Value Source

Molecular Weight 115.17 g/mol [2]

Boiling Point 80 - 82 °C / 176 - 179.6 °F [2]

Melting Point -40 °C [4]

Density 0.9064 g/cm³ at 25 °C [4]

Water Solubility Very Soluble (110 g/L at 25°C) [4]
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Experimental Workflow & Decision Making
Diagrams
Personal Protective Equipment (PPE) Selection
Workflow
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Start: Handling N,2-dimethylbutanamide

Assess the experimental procedure.
Will it involve splashing or aerosol generation?

Standard PPE:
- Safety Goggles

- Chemical-resistant Gloves (Nitrile or Neoprene)
- Lab Coat

 No 

Enhanced PPE:
- Face Shield (in addition to goggles)

- Chemical-resistant Apron
- Work in a Fume Hood

 Yes 

Proceed with Experiment
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Spill of N,2-dimethylbutanamide Occurs

Evacuate immediate area if necessary

Ensure adequate ventilation
(Open windows, use fume hood)

Don appropriate PPE:
- Gloves, Goggles, Lab Coat

- Respirator if ventilation is poor

Remove all sources of ignition

Contain the spill with inert absorbent material
(e.g., vermiculite, sand)

Carefully collect absorbed material into a sealed, labeled waste container

Clean the spill area with soap and water

Dispose of waste according to institutional and local regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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